Cas no 1423035-13-5 (N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine)

• Product Name: N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine
• CAS No: 1423035-13-5
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• MDL: MFCD21643611
• CID: 4598584
• PubChem ID: 73994620
• Update Time: 2025-05-17

N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine
• 2-Morpholinemethanamine, 4-methyl-N-2-thiazolyl-
• N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine

• MDL： MFCD21643611
• Inchi： 1S/C9H15N3OS/c1-12-3-4-13-8(7-12)6-11-9-10-2-5-14-9/h2,5,8H,3-4,6-7H2,1H3,(H,10,11)
• InChI Key： ZGXKOJCCDSYBKF-UHFFFAOYSA-N
• SMILES： N1(C)CCOC(CNC2=NC=CS2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine

N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine (CAS No. 1423035-13-5): A Comprehensive Overview

N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine (CAS No. 1423035-13-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine, is characterized by its thiazole ring and morpholine moiety, which contribute to its diverse biological activities.

The chemical structure of N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine is composed of a thiazole ring fused with a morpholine group, which is substituted with a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, making it a valuable scaffold in drug design. The morpholine moiety, on the other hand, provides additional flexibility and hydrophilicity, enhancing the compound's solubility and bioavailability.

Recent studies have explored the potential of N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine can inhibit the aggregation of α-synuclein, a protein implicated in Parkinson's disease. This finding suggests that the compound may have therapeutic potential in preventing or slowing down the progression of neurodegenerative disorders.

Another area of interest is the compound's anti-inflammatory properties. Inflammatory responses play a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This effect is attributed to its ability to modulate nuclear factor-kappa B (NF-kB) signaling, a key regulator of inflammation. These findings highlight the potential of N-(4-methylmorpholin-2-yl)methyl-1,3-thiazol-2-amine as an anti-inflammatory agent.

In addition to its neuroprotective and anti-inflammatory activities, N-(4-methylmorpholin-2-y{l})methyl-{1,3}-thiazol-{2}-amine has also been investigated for its antimicrobial properties. The thiazole ring is known for its broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Research has shown that this compound exhibits potent antibacterial activity against several clinically relevant pathogens, including Staphylococcus aureus and Escherichia coli. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of N-(4-methylmorpholin-{2}-yl)methyl-{1,3}-thiazol-{2}-amine have also been studied extensively. Preclinical studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and low toxicity, making it suitable for further development as a therapeutic agent. Additionally, the compound's stability under various conditions has been evaluated, ensuring its reliability in pharmaceutical formulations.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of N-(4-methylmorpholin-{2}-yl)methyl-{1,3}-thiazol-{2}-amine. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into the compound's therapeutic applications and help guide its development as a novel drug candidate.

In conclusion, N-(4-methylmorpholin-{2}-yl)methyl-{1,3}-thiazol-{2}-amine (CAS No. 1423035-{13}-{5}) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in various fields of medicinal chemistry.